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Compound of Interest

Compound Name: H-Gly-D-Tyr-OH

Cat. No.: B11749848

An In-depth Technical Guide to H-Gly-D-Tyr-OH: Structure, Properties, and Biological Context

This technical guide provides a comprehensive overview of the dipeptide H-Gly-D-Tyr-OH, also
known as Glycyl-D-tyrosine. The information is tailored for researchers, scientists, and
professionals in the field of drug development, with a focus on its chemical properties,
synthesis, and potential biological relevance.

Physicochemical Properties

The fundamental properties of H-Gly-D-Tyr-OH are crucial for its application in experimental
settings. Key quantitative data are summarized below.

Property Value

Molecular Formula C11H14N204

Molecular Weight 238.24 g/mol
(2R)-2-(2-aminoacetamido)-3-(4-

IUPAC Name . .
hydroxyphenyl)propanoic acid

Synonyms Glycyl-D-tyrosine

Appearance White to off-white powder
Soluble in water. Dipeptides of tyrosine, such as

N Glycyl-L-tyrosine, exhibit increased solubility
Solubility

and stability in water compared to the

monomeric amino acid.[1]
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Chemical Structure

The structure of H-Gly-D-Tyr-OH consists of a glycine residue linked to a D-tyrosine residue
via a peptide bond. The D-configuration of tyrosine is a key stereochemical feature.

Figure 1: Chemical structure of H-Gly-D-Tyr-OH.

Experimental Protocols: Synthesis of Glycyl-
Tyrosine

While the following protocols are described for the synthesis of Glycyl-L-tyrosine, the
methodologies are directly applicable to the synthesis of the D-enantiomer by substituting L-
tyrosine with D-tyrosine.

Acyl Chloride Method

This method involves the reaction of tyrosine with chloroacetyl chloride followed by amination.
o N-Chloroacetylation of Tyrosine:

o Suspend L-tyrosine in a mixture of distilled water, an agueous solution of sodium
hydroxide, and toluene.

o Cool the suspension to a temperature between -5 to 0°C.

o Simultaneously add a mixture of chloroacetyl chloride and toluene, and a 10 N aqueous
solution of sodium hydroxide dropwise to the suspension.

o Maintain the pH of the reaction mixture between 12 and 12.6 and the temperature below
5°C.

o After the addition is complete, adjust the pH to 8.5 with concentrated hydrochloric acid and
separate the aqueous layer containing N-chloroacetyl-L-tyrosine.[2]

e Amination:

o The resulting N-chloroacetyl-L-tyrosine is then reacted with agueous ammonia to produce
N-glycyl-L-tyrosine.[2]
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Carbodiimidazole Method

This method utilizes a condensing agent for the peptide bond formation.

» Protection of Glycine: Protect the amino group of glycine with a benzyloxycarbonyl (Cbz)
group.

» Condensation: Use N,N'-carbonyldiimidazole as a condensing agent to facilitate the reaction
between Cbz-glycine and ethyl tyrosine ethyl ester.

» Deprotection: Remove the benzyloxycarbonyl group and the ethyl ester group through
hydrolysis to yield Glycyl-L-tyrosine.

Direct Preparation from Glycyl Chloride Hydrochloride

This method involves the direct reaction of a glycine derivative with tyrosine.

e Preparation of Glycyl Chloride Hydrochloride: Synthesize glycyl chloride hydrochloride by
reacting glycine with thionyl chloride.

o Peptide Formation: React the prepared glycyl chloride hydrochloride with tyrosine in an
agueous solution to form glycyl-tyrosine. This method is noted for its high yield and reduced
environmental impact.

Biological Context and Signaling

Direct evidence for specific signaling pathways involving H-Gly-D-Tyr-OH is not extensively
documented. However, the biological relevance can be inferred from the roles of its constituent
amino acid, D-tyrosine, and the general functions of short peptides.

Role of Tyrosine in Signhaling

Tyrosine is a critical amino acid in various signaling pathways. It is a precursor for the synthesis
of important catecholamines, which act as neurotransmitters and hormones.
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Figure 2: Simplified catecholamine biosynthesis pathway from tyrosine.

Furthermore, tyrosine residues in proteins are key substrates for protein tyrosine kinases
(PTKSs). The phosphorylation of tyrosine is a fundamental mechanism in signal transduction,
regulating cellular processes such as proliferation, differentiation, and migration. Receptor

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11749848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tyrosine Kinases (RTKSs), like the insulin receptor, are activated by ligand binding, leading to
autophosphorylation and the initiation of downstream signaling cascades.

Potential Roles of H-Gly-D-Tyr-OH

o Tyrosine Source: Glycyl-dipeptides are considered effective sources for tyrosine
supplementation, for instance, in parenteral nutrition. This is due to their enhanced solubility
and stability compared to free tyrosine. Upon administration, they can be hydrolyzed to
release free tyrosine.

» Antioxidant Activity: Studies on tripeptides suggest that the presence of a C-terminal tyrosine
residue contributes significantly to antioxidant capacity. The phenolic hydroxyl group of
tyrosine can act as an electron donor to neutralize free radicals. It is plausible that H-Gly-D-
Tyr-OH could exhibit similar antioxidant properties.

 Signaling Molecule: Short peptides can function as signaling molecules and modulators of
protein-protein interactions. While a specific signaling role for H-Gly-D-Tyr-OH has not been
identified, its potential to interact with various biological targets should not be overlooked.

In summary, H-Gly-D-Tyr-OH is a dipeptide with well-defined chemical properties. Its synthesis
can be achieved through established peptide chemistry protocols. While its specific biological
functions are a subject for further investigation, its potential as a stable source of D-tyrosine
and as a molecule with antioxidant properties makes it a compound of interest for further
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-Gly-D-Tyr-OH structure and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11749848#h-gly-d-tyr-oh-structure-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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